Cas no 2227648-41-9 ((2R)-1-(4-bromo-2-methoxyphenyl)propan-2-ol)

• Product Name: (2R)-1-(4-bromo-2-methoxyphenyl)propan-2-ol
• CAS No: 2227648-41-9
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 6568572
• PubChem ID: 165644534
• Update Time: 2025-07-25

(2R)-1-(4-bromo-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-bromo-2-methoxyphenyl)propan-2-ol
• EN300-1907720
• 2227648-41-9

• Inchi： 1S/C10H13BrO2/c1-7(12)5-8-3-4-9(11)6-10(8)13-2/h3-4,6-7,12H,5H2,1-2H3/t7-/m1/s1
• InChI Key： CWUGVEIZJOYVDZ-SSDOTTSWSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C[C@@H](C)O

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-1-(4-bromo-2-methoxyphenyl)propan-2-ol

Comprehensive Overview of (2R)-1-(4-bromo-2-methoxyphenyl)propan-2-ol (CAS No. 2227648-41-9)

The compound (2R)-1-(4-bromo-2-methoxyphenyl)propan-2-ol (CAS No. 2227648-41-9) is a chiral organic molecule featuring a 4-bromo-2-methoxyphenyl group attached to a propan-2-ol backbone. Its stereochemistry, denoted by the (2R) configuration, plays a critical role in its physicochemical properties and potential applications. This compound has garnered attention in pharmaceutical and agrochemical research due to its structural versatility and functional groups, which make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for chiral compounds like (2R)-1-(4-bromo-2-methoxyphenyl)propan-2-ol has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure drugs. Researchers are particularly interested in its potential as a building block for drug discovery and medicinal chemistry. The presence of a bromo substituent offers opportunities for further functionalization via cross-coupling reactions, while the methoxy group enhances solubility and bioavailability.

From an industrial perspective, CAS No. 2227648-41-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring catalytic methods to produce such compounds with minimal waste. Questions like "How to optimize the synthesis of (2R)-1-(4-bromo-2-methoxyphenyl)propan-2-ol?" or "What are the applications of chiral alcohols in pharmaceuticals?" are frequently searched, reflecting the compound's relevance in modern research.

The compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, aiding in its identification and purity assessment. Analytical techniques such as HPLC and chiral chromatography are essential for ensuring enantiomeric excess, a critical parameter for its use in API (Active Pharmaceutical Ingredient) development. Additionally, its crystal structure and thermal stability have been studied to understand its behavior under various conditions.

Beyond pharmaceuticals, (2R)-1-(4-bromo-2-methoxyphenyl)propan-2-ol has potential applications in material science, particularly in the design of liquid crystals and polymers. Its aromatic and aliphatic components contribute to unique mesomorphic properties, making it a candidate for advanced functional materials. Researchers are also investigating its role in catalysis, where it may serve as a ligand or co-catalyst in asymmetric transformations.

In summary, CAS No. 2227648-41-9 represents a multifaceted compound with broad utility in organic synthesis, drug development, and material innovation. Its chiral nature and functional groups align with current trends in precision chemistry and sustainable manufacturing, ensuring its continued relevance in scientific and industrial applications.